![molecular formula C14H13N3O B8337587 2-Methyl-3-phenyl-5-methoxy-3H-imidazo[4,5-b]pyridine](/img/structure/B8337587.png)
2-Methyl-3-phenyl-5-methoxy-3H-imidazo[4,5-b]pyridine
Cat. No. B8337587
M. Wt: 239.27 g/mol
InChI Key: USESKFDRCGECFR-UHFFFAOYSA-N
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Patent
US08735586B2
Procedure details
The title compound was prepared with the analogous procedure described in example 3 using 2-Bromo-6-methoxy-3-nitropyridine (116 mg, 0.5 mmol) and N-phenylacetamide (81 mg, 0.6 mmol) as starting materials to yield the title compound as pale yellow solid (112 mg, 94%). mp 114-116° C. 1H NMR (DMSO) δ 2.56 (s, 3 H), 3.76 (s, 3 H), 6.85 (d, J=8.6 Hz, 1 H), 7.53-7.68 (m, 5 H), 8.12 (d, J=8.6 Hz, 1 H). 13C NMR δ 13.8, 53.4, 107.7, 122.9, 127.0, 128.0, 128.4, 129.2, 132.6, 144.1, 150.3, 161.1. HRMS (FAB): cal. for C14H14N3O [M-FH+]: 240.1237; found: 240.1234.
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Yield
94%
Identifiers
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REACTION_CXSMILES
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Br[C:2]1[C:7]([N+:8]([O-])=O)=[CH:6][CH:5]=[C:4]([O:11][CH3:12])[N:3]=1.[C:13]1([NH:19][C:20](=O)[CH3:21])[CH:18]=[CH:17][CH:16]=[CH:15][CH:14]=1>>[CH3:12][O:11][C:4]1[N:3]=[C:2]2[N:19]([C:13]3[CH:18]=[CH:17][CH:16]=[CH:15][CH:14]=3)[C:20]([CH3:21])=[N:8][C:7]2=[CH:6][CH:5]=1
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Inputs
Step One
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Name
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Quantity
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116 mg
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Type
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reactant
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Smiles
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BrC1=NC(=CC=C1[N+](=O)[O-])OC
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Step Two
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Name
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Quantity
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81 mg
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Type
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reactant
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Smiles
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C1(=CC=CC=C1)NC(C)=O
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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The title compound was prepared with the analogous procedure
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Outcomes
Product
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Name
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Type
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product
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Smiles
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COC1=CC=C2C(=N1)N(C(=N2)C)C2=CC=CC=C2
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Measurements
| Type | Value | Analysis |
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| AMOUNT: MASS | 112 mg | |
| YIELD: PERCENTYIELD | 94% | |
| YIELD: CALCULATEDPERCENTYIELD | 93.6% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
